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Compound of Interest

Ethylene Terephthalate Cyclic
Dimer-d8

Cat. No.: B1458485

Compound Name:

Introduction

Polyethylene terephthalate (PET) is a widely used polymer for packaging, textiles, and other
applications. The increasing use of recycled PET (rPET) necessitates robust analytical
methods to ensure its quality and safety. During the PET lifecycle, including production and
recycling, low molecular weight oligomers are formed. The Ethylene Terephthalate Cyclic Dimer
Is a prominent non-intentionally added substance (NIAS) found in PET. Accurate quantification
of this cyclic dimer is crucial for quality control and regulatory compliance of rPET.

This application note describes a detailed protocol for the quantification of Ethylene
Terephthalate Cyclic Dimer in recycled PET using an isotope dilution method with Ethylene
Terephthalate Cyclic Dimer-d8 as an internal standard, coupled with Ultra-High-Performance
Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). The use of a
deuterated internal standard ensures high accuracy and precision by compensating for matrix
effects and variations during sample preparation and analysis.

Principle of the Method

A known amount of Ethylene Terephthalate Cyclic Dimer-d8 is spiked into the recycled PET
sample prior to extraction. The sample is then dissolved, and the polymer is precipitated,
leaving the oligomers in solution. The extract is subsequently analyzed by UHPLC-MS/MS. The
native Ethylene Terephthalate Cyclic Dimer and its deuterated counterpart co-elute, but are
distinguished by the mass spectrometer based on their mass-to-charge ratios (m/z). The ratio
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of the peak area of the native analyte to that of the internal standard is used to calculate the
concentration of the Ethylene Terephthalate Cyclic Dimer in the sample, referencing a
calibration curve.

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of Ethylene Terephthalate Cyclic Dimer in
recycled PET.

Experimental Protocols
Materials and Reagents

» Ethylene Terephthalate Cyclic Dimer (CAS: 24388-68-9, Purity >95%)

o Ethylene Terephthalate Cyclic Dimer-d8 (Molecular Formula: C20HsDsOs)
» Hexafluoroisopropanol (HFIP), HPLC grade

e Methanol, LC-MS grade

e Acetonitrile, LC-MS grade

o Water, LC-MS grade

e Formic acid, LC-MS grade

Recycled PET pellets or flakes

Preparation of Standard Solutions

e Primary Stock Solutions (1000 pg/mL):
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o Accurately weigh 10 mg of Ethylene Terephthalate Cyclic Dimer and dissolve in 10 mL of
HFIP.

o Accurately weigh 10 mg of Ethylene Terephthalate Cyclic Dimer-d8 and dissolve in 10
mL of HFIP.

o Store stock solutions at -20°C in amber vials.

« Internal Standard Spiking Solution (10 pug/mL):

o Dilute the Ethylene Terephthalate Cyclic Dimer-d8 primary stock solution with a 50:50
(v/v) mixture of acetonitrile and water.

e Calibration Standards:

o Prepare a series of calibration standards by spiking appropriate amounts of the Ethylene
Terephthalate Cyclic Dimer primary stock solution into a 50:50 (v/v) mixture of acetonitrile
and water containing a constant concentration of the internal standard (e.g., 100 ng/mL). A
typical calibration range would be 10 - 2500 ng/mL.

Sample Preparation: Total Dissolution Method

o Weigh approximately 100 mg of recycled PET sample into a glass vial.

o Spike the sample with a known volume of the Ethylene Terephthalate Cyclic Dimer-d8
internal standard spiking solution (e.g., 100 pL of 10 pg/mL solution).

e Add 2 mL of HFIP to the vial.

» Seal the vial and place it in a shaker at 40°C for 24 hours to ensure complete dissolution.
 After dissolution, add 8 mL of methanol to the solution to precipitate the PET polymer.

» Vortex the mixture and let it stand at 4°C for 1 hour.

o Centrifuge the sample at 4000 rpm for 10 minutes.
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o Carefully collect the supernatant and filter it through a 0.22 um PTFE syringe filter into an
autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis
Instrumentation

o UHPLC System: A system capable of binary gradient elution.

e Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

Chromatographic Conditions

Parameter Value

C18 reverse-phase column (e.g., 100 x 2.1 mm,

Column
1.7 yum)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Start with 5% B, hold for 1 min, ramp to 95% B
Gradient over 8 min, hold for 2 min, return to initial
conditions and equilibrate for 3 min.
Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temp. 40°C

Mass Spectrometry Conditions
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Parameter Value
lonization Mode ESI Positive
Capillary Voltage 3.5kV
Source Temp. 150°C
Desolvation Temp. 350°C

Gas Flow

Desolvation: 800 L/hr, Cone: 50 L/hr

Acquisition Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions

Precursor Productlon Dwell Time Cone Collision
Compound
lon (m/z) (m/z) (ms) Voltage (V) Energy (eV)
Ethylene
Terephthalate  385.1 193.1 100 30 20
Cyclic Dimer
Ethylene
Terephthalate
o 393.1 149.0 100 30 25
Cyclic Dimer-
ds

Note: The exact cone voltage and collision energy should be optimized for the specific

instrument used.

Data Presentation

The concentration of Ethylene Terephthalate Cyclic Dimer in various recycled PET samples can

be summarized as follows. The data presented below is representative based on published

literature and demonstrates the typical concentration ranges observed.[1]
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Ethylene Terephthalate
Sample ID Recycled PET Source L
Cyclic Dimer (ngl/g)
rPET-01 Post-consumer bottles 2,850
rPET-02 Post-industrial scrap 1,570
Mixed post-consumer
rPET-03 _ 3,240
packaging
Food-grade post-consumer
rPET-04 2,500

bottles

Logical Relationships
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Principle of Isotope Dilution Analysis
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Caption: Principle of the internal standard method for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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